Cas no 2287323-46-8 (2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid)

2-(1,2-Oxazol-5-yl)ethanamine, as its trifluoroacetic acid salt, is a specialized organic compound featuring a 1,2-oxazole heterocycle linked to an ethylamine moiety. The trifluoroacetate counterion enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and material science. The oxazole ring contributes to its potential as a building block for bioactive molecules, given its role in hydrogen bonding and π-stacking interactions. This compound is particularly valuable in the development of pharmaceuticals and agrochemicals due to its structural versatility. Its well-defined purity and consistent performance make it a reliable reagent for research and industrial processes requiring precise heterocyclic modifications.
2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid structure
2287323-46-8 structure
Product Name:2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid
CAS No:2287323-46-8
MF:C7H9F3N2O3
MW:226.153172254562
CID:6310624
PubChem ID:137945029
Update Time:2025-10-24

2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6740351
    • 2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid
    • 2287323-46-8
    • 2-(1,2-oxazol-5-yl)ethan-1-amine; trifluoroacetic acid
    • Inchi: 1S/C5H8N2O.C2HF3O2/c6-3-1-5-2-4-7-8-5;3-2(4,5)1(6)7/h2,4H,1,3,6H2;(H,6,7)
    • InChI Key: YBEFTSKXSDLHFZ-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O1C(=CC=N1)CCN

Computed Properties

  • Exact Mass: 226.05652664g/mol
  • Monoisotopic Mass: 226.05652664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.4Ų

2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6740351-1.0g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
1.0g
$1086.0 2025-03-13
Enamine
EN300-6740351-0.25g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
0.25g
$538.0 2025-03-13
Enamine
EN300-6740351-0.1g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
0.1g
$376.0 2025-03-13
Enamine
EN300-6740351-0.05g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
0.05g
$252.0 2025-03-13
Enamine
EN300-6740351-0.5g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
0.5g
$847.0 2025-03-13
Enamine
EN300-6740351-5.0g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
5.0g
$3147.0 2025-03-13
Enamine
EN300-6740351-2.5g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
2.5g
$2127.0 2025-03-13
Enamine
EN300-6740351-10.0g
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95.0%
10.0g
$4667.0 2025-03-13
1PlusChem
1P0286ZF-50mg
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95%
50mg
$363.00 2024-05-24
1PlusChem
1P0286ZF-100mg
2-(1,2-oxazol-5-yl)ethan-1-amine, trifluoroacetic acid
2287323-46-8 95%
100mg
$527.00 2024-05-24

Additional information on 2-(1,2-Oxazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid

Professional Introduction of 2-(1,2-Oxazol-5-yl)ethanamine; 2,2,2-Trifluoroacetic Acid

The compound 2-(1,2-Oxazol-5-yl)ethanamine is a unique heterocyclic amine with a fused oxazole ring system. Its structure features an ethanamine backbone attached to the 5-position of an oxazole moiety, making it highly versatile for various chemical and biological applications. This compound has garnered significant attention in recent years due to its potential as a building block in medicinal chemistry and drug discovery.

Paired with 2,2,2-Trifluoroacetic acid (TFA), this combination forms a powerful system that is widely used in analytical chemistry, particularly in the purification and characterization of peptides and small molecules. TFA's strong acidity makes it an effective ion-pairing agent, enhancing the resolution of complex biological samples in reverse-phase chromatography.

Recent studies have highlighted the importance of oxazole derivatives in targeted drug delivery systems. The oxazole ring's aromaticity and flexibility allow for precise molecular interactions, making it an ideal candidate for bioisosteric replacement in lead optimization. This has been particularly useful in the development of PROTAC (Protein-Landscape-Targeting Chimeras) technologies, where heterocyclic amines play a critical role in mediating protein-protein interactions.

Moreover, the combination of 2-(1,2-Oxazol-5-yl)ethanamine with TFA has been explored in solid-phase synthesis protocols. The oxazole moiety's ability to stabilize peptide bonds through hydrogen bonding and π-interactions makes it a valuable component in the construction of cyclic peptides and peptidomimetics. These structures are of great interest in antibody-drug conjugate (ADC) development, where they can serve as linkers or payloads.

Recent advancements in machine learning-aided drug design have further emphasized the utility of this compound. Predictive models have identified oxazole derivatives as potential inhibitors of key cancer-related kinases, such as CDK4/6 (Cyclin-Dependent Kinase 4/6). This has opened new avenues for their use in personalized oncology, where precision medicine relies on the identification of novel therapeutic targets.

Another promising application lies in biological imaging. The trifluoroacetic acid component enhances the solubility and stability of oxazole-based probes, making them ideal candidates for fluorescence imaging and nuclear magnetic resonance (NMR) studies. These properties are particularly valuable in studying protein-ligand interactions and membrane receptor dynamics.

Finally, the combination of 2-(1,2-Oxazol-5-yl)ethanamine with TFA has been investigated in the context of nanomedicine. The oxazole ring's ability to form stable coordination complexes with metal ions has led to its use in designing targeted drug delivery systems. These systems leverage the therapeutic index of nanoparticles to achieve selective accumulation at disease sites, reducing systemic toxicity and improving therapeutic efficacy.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD